Cas no 125639-56-7 (1-(4-butylphenyl)ethan-1-ol)

1-(4-butylphenyl)ethan-1-ol structure
1-(4-butylphenyl)ethan-1-ol structure
Product Name:1-(4-butylphenyl)ethan-1-ol
CAS No:125639-56-7
MF:C12H18O
MW:178.270723819733
MDL:MFCD08442547
CID:4490731
PubChem ID:16769364
Update Time:2023-11-24

1-(4-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-butyl-α-methyl-
    • 1-(4-BUTYLPHENYL)ETHANOL
    • 1-(4-Butylphenyl)ethan-1-ol
    • CS-0297426
    • EN300-295578
    • 1-(4-n-Butylphenyl)ethanol
    • SCHEMBL3952158
    • 125639-56-7
    • AKOS000125156
    • 1-(4-butylphenyl)ethan-1-ol
    • MDL: MFCD08442547
    • Inchi: 1S/C12H18O/c1-3-4-5-11-6-8-12(9-7-11)10(2)13/h6-10,13H,3-5H2,1-2H3
    • InChI Key: IMXTYZIZHGRRMC-UHFFFAOYSA-N
    • SMILES: CCCCC1C=CC(C(O)C)=CC=1

Computed Properties

  • Exact Mass: 178.135765193g/mol
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

1-(4-butylphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB427058-1 g
1-(4-n-Butylphenyl)ethanol
125639-56-7
1g
€594.40 2023-04-23
abcr
AB427058-5 g
1-(4-n-Butylphenyl)ethanol
125639-56-7
5g
€1373.40 2023-04-23
Enamine
EN300-295578-0.05g
1-(4-butylphenyl)ethan-1-ol
125639-56-7
0.05g
$407.0 2023-09-06
Enamine
EN300-295578-0.1g
1-(4-butylphenyl)ethan-1-ol
125639-56-7
0.1g
$427.0 2023-09-06
Enamine
EN300-295578-0.25g
1-(4-butylphenyl)ethan-1-ol
125639-56-7
0.25g
$447.0 2023-09-06
Enamine
EN300-295578-0.5g
1-(4-butylphenyl)ethan-1-ol
125639-56-7
0.5g
$465.0 2023-09-06
Enamine
EN300-295578-1.0g
1-(4-butylphenyl)ethan-1-ol
125639-56-7
1g
$0.0 2023-06-07
Enamine
EN300-295578-2.5g
1-(4-butylphenyl)ethan-1-ol
125639-56-7
2.5g
$949.0 2023-09-06
Enamine
EN300-295578-5.0g
1-(4-butylphenyl)ethan-1-ol
125639-56-7
5.0g
$2110.0 2023-02-27
Enamine
EN300-295578-10.0g
1-(4-butylphenyl)ethan-1-ol
125639-56-7
10.0g
$3131.0 2023-02-27
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd